Cas no 1083846-92-7 (2-ISOPROPYLBENZO[D]THIAZOL-5-OL)

• Product Name: 2-ISOPROPYLBENZO[D]THIAZOL-5-OL
• CAS No: 1083846-92-7
• MF: C₁₀H₁₁NOS
• MW: 193.265441179276
• CID: 5694752
• PubChem ID: 57743853
• Update Time: 2025-10-30

2-ISOPROPYLBENZO[D]THIAZOL-5-OL Chemical and Physical Properties

Names and Identifiers

• 2-ISOPROPYLBENZO[D]THIAZOL-5-OL
• 1083846-92-7
• SCHEMBL4284575
• 5-Benzothiazolol, 2-(1-methylethyl)-

• Inchi： 1S/C10H11NOS/c1-6(2)10-11-8-5-7(12)3-4-9(8)13-10/h3-6,12H,1-2H3
• InChI Key： BMUJWDSQGWMXPA-UHFFFAOYSA-N
• SMILES： S1C2C=CC(=CC=2N=C1C(C)C)O

Computed Properties

• Exact Mass: 193.05613515g/mol
• Monoisotopic Mass: 193.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 61.4Ų

Experimental Properties

• Density: 1.248±0.06 g/cm3(Predicted)
• Boiling Point: 318.6±15.0 °C(Predicted)
• pka: 8.31±0.40(Predicted)

Additional information on 2-ISOPROPYLBENZO[D]THIAZOL-5-OL

Introduction to 2-Isopropylbenzo[d]thiazol-5-ol (CAS No. 1083846-92-7)

2-Isopropylbenzo[d]thiazol-5-ol, identified by its Chemical Abstracts Service (CAS) number 1083846-92-7, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the benzo[d]thiazole class, a structural motif widely recognized for its biological activity and potential therapeutic applications. The presence of an isopropyl group at the 2-position and a hydroxyl group at the 5-position of the benzo[d]thiazole core imparts unique chemical and pharmacological properties, making it a promising candidate for further investigation.

The benzo[d]thiazole scaffold is a fused ring system consisting of a benzene ring, a thiazole ring, and a thiophene ring, which is known to exhibit diverse biological activities. These include antimicrobial, anti-inflammatory, antioxidant, and anticancer properties. The structural features of 2-isopropylbenzo[d]thiazol-5-ol contribute to its potential as a pharmacophore in drug discovery. Specifically, the isopropyl group enhances lipophilicity, which can improve membrane permeability and bioavailability, while the hydroxyl group may participate in hydrogen bonding interactions with biological targets.

In recent years, there has been growing interest in exploring novel derivatives of benzo[d]thiazole for their therapeutic potential. Studies have demonstrated that modifications at specific positions within this scaffold can significantly alter biological activity. For instance, research has shown that compounds with hydroxyl or methoxy substituents at the 5-position of benzo[d]thiazole exhibit enhanced efficacy in inhibiting certain enzymes and receptors involved in diseases such as cancer and inflammation.

2-Isopropylbenzo[d]thiazol-5-ol has been investigated for its potential role in modulating biological pathways associated with chronic diseases. Preliminary studies suggest that this compound may interact with specific proteins and enzymes, leading to therapeutic effects. For example, it has been hypothesized that the hydroxyl group could bind to hydrophobic pockets of target proteins, while the isopropyl group could stabilize interactions through hydrophobic effects. These interactions may contribute to the compound's ability to inhibit inflammatory pathways or modulate cell signaling.

The synthesis of 2-isopropylbenzo[d]thiazol-5-ol involves multi-step organic reactions that typically begin with the condensation of appropriate precursors under controlled conditions. The introduction of the isopropyl group at the 2-position requires careful selection of reagents and reaction conditions to ensure regioselectivity. Similarly, the placement of the hydroxyl group at the 5-position must be carefully controlled to avoid unwanted side reactions. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating further research into its biological properties.

Recent advancements in computational chemistry have also played a crucial role in understanding the pharmacological potential of 2-isopropylbenzo[d]thiazol-5-ol. Molecular docking studies have been used to predict how this compound might interact with biological targets such as enzymes and receptors. These simulations provide valuable insights into binding affinities and potential mechanisms of action, guiding experimental efforts in drug development.

In vitro studies have begun to explore the effects of 2-isopropylbenzo[d]thiazol-5-ol on various cellular models. Initial findings suggest that this compound may exhibit anti-inflammatory properties by modulating key signaling pathways involved in inflammation. Additionally, it has shown promise in preclinical models as a potential chemotherapeutic agent by inhibiting proliferation and inducing apoptosis in cancer cell lines. These results highlight the compound's potential as a lead molecule for further development into novel therapeutic agents.

The pharmaceutical industry continues to invest in research aimed at identifying new drugs based on structurally diverse scaffolds like benzo[d]thiazole derivatives. 2-Isopropylbenzo[d]thiazol-5-ol represents an exciting opportunity for medicinal chemists due to its unique structural features and demonstrated biological activity. As research progresses, additional derivatives may be synthesized to optimize potency and selectivity for specific therapeutic applications.

The development of new drugs is a complex process that involves extensive testing to ensure safety and efficacy before human use. However, compounds like 2-isopropylbenzo[d]thiazol-5-ol provide valuable starting points for drug discovery efforts. By leveraging existing knowledge about benzo[d]thiazole derivatives and applying modern synthetic techniques, researchers can accelerate the identification of promising candidates for further investigation.

Future studies on 2-isopropylbenzo[d]thiazol-5-ol may focus on elucidating its mechanism of action in greater detail. Understanding how this compound interacts with biological targets at a molecular level will be crucial for optimizing its therapeutic potential. Additionally, exploring its pharmacokinetic properties will provide insights into how it behaves within living organisms, informing dosing strategies and formulation design.

In conclusion,2-isopropylbenzo[d]thiazol-5-ol (CAS No. 1083846-92-7) is a structurally interesting compound with significant potential in pharmaceutical applications. Its unique combination of substituents makes it an attractive candidate for further research into treating various diseases. As scientific understanding continues to evolve，this compound will likely play an important role in advancing drug discovery efforts within the chemical biology community.